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Compound of Interest

Compound Name: CJ28

Cat. No.: B15137404 Get Quote

Introduction

Initial investigations into "CJ28" revealed that this designation does not refer to a chemical

compound but to a series of mechanical components, specifically curved jaw coupling inserts.

These components are crucial for power transmission in various industrial applications. This

document provides a comprehensive overview of the CJ28 curved jaw coupling inserts, their

technical specifications, and their role in mechanical systems. A chemical synthesis protocol is

not applicable to this product.

Product Description

CJ28 curved jaw coupling inserts are elastomeric components designed to transmit torque

between two shafts while damping vibration and accommodating misalignment. Manufactured

by Lovejoy, a Timken company, these inserts are designed for use in a "curved jaw" coupling

assembly, which provides more torsional softness and angular misalignment capability

compared to standard jaw couplings[1][2]. The inserts are placed between the interlocking jaws

of two hubs, preventing metal-to-metal contact and eliminating the need for lubrication[1].

Applications

These coupling inserts are utilized in a wide range of industrial equipment for power

transmission. Common applications include[1]:
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Gearboxes

Compressors

Blowers

Mixers

Conveyors

Technical Specifications
The technical data for CJ28 series inserts can be summarized as follows, with variations based

on the specific material composition, indicated by shore hardness.
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Parameter 92A Polyurethane (Yellow)
98 Shore A Polyurethane
(Red)

Manufacturer Lovejoy[1] Lovejoy[3]

Part Number 68514461449[1] 68514462070[3]

Coupling Size Code CJ 28/38[1] CJ28[3]

Material 92A Polyurethane[1] Polyurethane[3]

Hardness 92A Shore[1] 98 Shore A[3]

Color Yellow[1] Red[3]

Max Continuous Torque 840 in-lb (95 N-m)[1] 2830 in-lbs[3]

Max Torque 1,680 in-lb (190 N-m)[1] Not Specified

Max RPM 8,500[1][3][4] 8500[3]

Temperature Range -40°F to +212°F[1] Not Specified

Element Type Curved Jaw Insert[1] Spider-Open Center[3]

Outside Diameter Not Specified 65 mm[3]

Element Thickness Not Specified 15 mm[3]

Max Parallel Misalignment Not Specified 0.027 in[3]

Max Angular Misalignment Up to 1.3°[2] 1.3°[3]

Experimental Protocols
As CJ28 is a mechanical component, chemical synthesis protocols are not applicable. The

relevant protocols would pertain to mechanical testing and installation.

Installation Protocol:

Safety First: Ensure the power source to the machinery is turned off and locked out before

beginning installation.
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Inspect Components: Check the shafts, hubs, and the CJ28 insert for any signs of wear or

damage.

Mount Hubs: Slide a coupling hub onto each of the two shafts to be connected.

Align Shafts: Align the shafts as closely as possible, checking for both angular and parallel

misalignment.

Insert the Spider: Place the CJ28 elastomeric insert between the two hubs, ensuring the

jaws of the hubs fit into the lobes of the insert.

Set Gap: Position the hubs to the correct distance apart, as specified by the manufacturer, to

allow for thermal expansion.

Secure Hubs: Tighten the set screws or bolts on the hubs to secure them to the shafts.

Final Check: Rotate the assembly by hand to ensure it moves freely without binding.

Diagrams
Curved Jaw Coupling Assembly Workflow

The following diagram illustrates the components and assembly of a standard curved jaw

coupling utilizing a CJ28 insert.

Driving Side

Driven Side

Driving Shaft Driving Hub

CJ28 Insert (Spider) Driven Hub Driven Shaft

Click to download full resolution via product page
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Curved Jaw Coupling Assembly

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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